Cas no 87010-95-5 (4'-Bromo-2-chloropropiophenone)

• Product Name: 4'-Bromo-2-chloropropiophenone
• CAS No: 87010-95-5
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 844414
• PubChem ID: 3779309
• Update Time: 2025-08-05

4'-Bromo-2-chloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-BROMO-PHENYL)-2-CHLORO-PROPAN-1-ONE
• 1-(4-bromophenyl)-2-chloropropan-1-one
• J-503249
• Z56928896
• AKOS017269059
• 1-Propanone, 1-(4-bromophenyl)-2-chloro-
• AKOS000116514
• MFCD04610438
• EN300-06116
• 87010-95-5
• SCHEMBL10361494
• CS-0220226
• G38784
• 4'-Bromo-2-chloropropiophenone

• MDL： MFCD04610438
• Inchi： 1S/C9H8BrClO/c1-6(11)9(12)7-2-4-8(10)5-3-7/h2-6H,1H3
• InChI Key： XWLIUMZBOPOTCS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C)Cl)=O

Computed Properties

• Exact Mass: 245.94471g/mol
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4'-Bromo-2-chloropropiophenone

4'-Bromo-2-chloropropiophenone: A Comprehensive Overview

The compound 4'-Bromo-2-chloropropiophenone, identified by the CAS number 87010-95-5, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a propiophenone backbone with substituents at specific positions. The presence of bromine and chlorine atoms introduces distinct chemical properties, making it a valuable compound for various applications in research and industry.

Recent studies have highlighted the importance of 4'-Bromo-2-chloropropiophenone in the synthesis of bioactive compounds. Researchers have explored its role as an intermediate in the production of pharmaceutical agents, particularly in the development of anti-inflammatory and antiviral drugs. The compound's ability to undergo various chemical transformations, such as nucleophilic substitutions and electrophilic aromatic substitutions, has made it a versatile building block in organic synthesis.

The structural features of 4'-Bromo-2-chloropropiophenone play a crucial role in its reactivity and selectivity. The bromine atom at the para position and the chlorine atom at the ortho position create a unique electronic environment that influences the molecule's behavior during chemical reactions. This makes it an ideal candidate for studying regioselectivity and stereoselectivity in organic reactions.

In terms of physical properties, 4'-Bromo-2-chloropropiophenone exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in various solvents has been extensively studied, providing insights into its potential applications in drug delivery systems and material science. Recent advancements in computational chemistry have allowed researchers to predict and optimize the solubility of this compound for specific applications.

The synthesis of 4'-Bromo-2-chloropropiophenone involves a series of well-established organic reactions. These include Friedel-Crafts acylation, followed by halogenation at specific positions to introduce the bromine and chlorine atoms. The optimization of reaction conditions, such as temperature and catalyst selection, has been a focus of recent research to improve yield and purity.

The application of 4'-Bromo-2-chloropropiophenone extends beyond pharmaceuticals. It has been utilized in the development of advanced materials, including polymers and nanoparticles, due to its ability to form stable covalent bonds with other molecules. Recent studies have demonstrated its potential as a precursor for creating functional materials with tailored properties for use in electronics and sensors.

In conclusion, 4'-Bromo-2-chloropropiophenone, with its CAS number 87010-95-5, is a versatile compound with significant implications in organic synthesis, pharmaceuticals, and material science. Its unique structure and reactivity continue to drive innovative research, making it a valuable asset in both academic and industrial settings.